5-chloro-2,1-benzoxazole-3-carboxylic acid (CBOCA) is a heterocyclic compound with a molecular formula of C8H4ClNO3. It is an important organic intermediate used in pharmaceutical, agricultural and materials industries. The potential implications of CBOCA in various fields of research and industry have been actively investigated in recent decades. This paper provides a comprehensive insight into the definition, physical and chemical properties, synthesis, characterization, analytical methods, biological properties, toxicity, safety, applications and future directions of CBOCA.